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Compound of Interest

Compound Name: Trimethylolpropane trioleate

Cat. No.: B1311115

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of
trimethylolpropane trioleate (TMPTO), a biodegradable synthetic ester with significant
applications as a lubricant base oil. Understanding its thermal and oxidative degradation is
crucial for optimizing its performance and lifespan in various applications, including those with
stringent stability requirements.

Physicochemical Properties of Trimethylolpropane
Trioleate

A summary of the key physicochemical properties of TMPTO is presented in Table 1. These
properties are fundamental to its performance as a lubricant and influence its thermal stability.
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Property Value Unit
Appearance Colorless or yellow clear liquid

Viscosity @ 40°C 45-55 mmgz/s
Viscosity @ 100°C 9-10 mm2/s
Viscosity Index 180-183

Acid Value <1 mg KOH/g
Flash Point (open cup) =290 °C

Pour Point <-30 °C
Saponification Value 185-190 mg KOH/g
Hydroxy Value <10 mg KOH/g

Thermal Decomposition Analysis

The thermal stability of TMPTO is primarily evaluated using thermogravimetric analysis (TGA),
which measures the change in mass of a sample as a function of temperature.

Quantitative Data from Thermogravimetric Analysis
(TGA)

The onset of thermal degradation for TMPTO is a critical parameter indicating its stability at
elevated temperatures.

Parameter Value Reference

Onset Thermal Degradation
427.8 °C
Temperature

Experimental Protocol: Thermogravimetric Analysis
(TGA)
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A typical experimental setup for determining the thermal decomposition of TMPTO using TGA is
as follows:

Instrument: A thermogravimetric analyzer.
o Sample Size: Approximately 5-10 mg of TMPTO is placed in an alumina or platinum crucible.

o Atmosphere: The analysis is conducted under a controlled atmosphere, typically nitrogen (for
thermal decomposition) or air (for thermo-oxidative decomposition), at a constant flow rate
(e.g., 50 mL/min).

e Heating Program: The sample is heated from ambient temperature to a final temperature
(e.g., 600°C) at a constant heating rate, commonly 10°C/min.

o Data Analysis: The TGA curve (mass vs. temperature) is analyzed to determine the onset
temperature of decomposition, which is the temperature at which significant mass loss
begins.

Oxidative Stability Assessment

The oxidative stability of TMPTO is a measure of its resistance to degradation in the presence
of oxygen, which is a common operational stressor. This is often evaluated using techniques
such as the Rotating Pressure Vessel Oxidation Test (RPVOT) and Differential Scanning
Calorimetry (DSC).

Quantitative Data from Oxidation Stability Tests

The oxidative stability of TMPTO can be enhanced with the addition of antioxidants. The
following table summarizes the activation energies of TMPTO with different antioxidant
additives, indicating their effectiveness in improving thermal oxidation resistance.
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Activation Energy (Ea) - Activation Energy (Ea) -
Sample

TGIDTA DSC
TMPTO Base Oil (A) 46.32 kJ-mol—1 66.02 kJ-mol—1
+ Butyloctyl-diphenylamine (B)  58.41 kJ-mol—? 97.187 kJ-mol-*

+ Octadecyl 3-(3,5-di-tert-
butyl-4- 93.732 kJ-mol—1 110.05 kJ-mol—1
hydroxyphenyl)propanoate (C)

+ Amine-phenol combination

(D)

88.71 kJ-mol—* 144.385 kJ-mol—*

Data sourced from a study evaluating the thermal oxidative degradation of TMPTO with various
antioxidants.

Experimental Protocol: Rotating Pressure Vessel
Oxidation Test (RPVOT)

The RPVOT is a standard method (ASTM D2272) to assess the oxidation stability of lubricants.

Apparatus: A rotating pressure vessel equipped with a pressure gauge and placed in a high-
temperature bath.

o Sample Preparation: A specified amount of TMPTO (typically 509) is placed in a glass
container with 5g of distilled water and a polished copper coil, which acts as a catalyst.

o Test Conditions: The vessel is sealed, pressurized with pure oxygen to 90 psi (620 kPa), and
placed in a bath maintained at 150°C. The vessel is then rotated at a constant speed (e.g.,
100 rpm).

e Endpoint: The test concludes when there is a pressure drop of 25 psi (175 kPa) from the
maximum pressure reached. The time taken to reach this point is reported as the oxidation
induction time in minutes.
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Experimental Protocol: Differential Scanning
Calorimetry (DSC) for Oxidation Induction Time (OIT)

DSC is another powerful technique to determine the oxidative stability of lubricants.
 Instrument: A Differential Scanning Calorimeter.

o Sample Preparation: A small amount of TMPTO (typically 2-3 mg) is placed in an open
aluminum pan.

o Test Conditions: The sample is heated to a specified isothermal temperature (e.g., 200°C)
under an inert nitrogen atmosphere. Once the temperature stabilizes, the atmosphere is
switched to pure oxygen at a constant flow rate.

o Data Analysis: The time from the introduction of oxygen until the onset of the exothermic
oxidation peak is measured as the Oxidation Induction Time (OIT).

Thermal Degradation Pathway

The thermal degradation of trimethylolpropane trioleate, particularly in the presence of
oxygen, proceeds through a free-radical chain reaction mechanism. The primary sites for
oxidative attack are the carbon-carbon double bonds and the allylic hydrogens in the oleic acid

chains.

Click to download full resolution via product page

Caption: Oxidative degradation pathway of TMPTO.
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Experimental Workflow for Thermal Stability
Analysis

The logical flow for a comprehensive thermal stability analysis of trimethylolpropane trioleate
is depicted below.

TMPTO Sample

. . . Differential Scanning Rotating Pressure Vessel
(The'mgra"'met”c ATENEIS (1E72) [Calorimetry (DSC-OITD Oxidation Test (RPVOT))

Onset Decomposition Oxidation Induction Oxidation Stability
Temperature Time (OIT) (minutes)

Comprehensive Stability Profile

Click to download full resolution via product page

Caption: Workflow for TMPTO thermal stability analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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